(2-Propylcyclopentyl)methanamine hydrochloride

• IUPAC Name: (2-propylcyclopentyl)methanamine;hydrochloride
• InChI: InChI=1S/C9H19N.ClH/c1-2-4-8-5-3-6-9(8)7-10;/h8-9H,2-7,10H2,1H3;1H
• InChI Key: RHJJUGAQBZUWRN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCCC1CN.Cl
• Molecular Formula: C9H20ClN
• Molecular Weight: 177.71 g/mol
• CAS No.: 1864015-30-4

Description

Based on the evidence, cyclopentylmethanamine derivatives are amine salts characterized by a cyclopentane ring substituted with alkyl or aryl groups and a methanamine group, typically synthesized for pharmaceutical or material science applications. The propyl substituent at the 2-position of the cyclopentane ring would influence steric effects, solubility, and molecular interactions compared to other substituents like methyl or phenyl .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2-Propylcyclopentyl)methanamine hydrochloride typically involves the reaction of (2-Propylcyclopentyl)methanamine with hydrochloric acid. The reaction is carried out under controlled conditions to ensure the formation of the hydrochloride salt. The general reaction can be represented as follows:

[ \text{(2-Propylcyclopentyl)methanamine} + \text{HCl} \rightarrow \text{(2-Propylcyclopentyl)methanamine hydrochloride} ]

Industrial Production Methods: Industrial production of (2-Propylcyclopentyl)methanamine hydrochloride involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a suitable form for various applications.

Chemical Reactions Analysis

Types of Reactions: (2-Propylcyclopentyl)methanamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amine oxides.

Reduction: It can be reduced to form primary amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used under appropriate conditions.

Major Products Formed:

Oxidation: Formation of amine oxides.

Reduction: Formation of primary amines.

Substitution: Formation of substituted amines with various functional groups.

Scientific Research Applications

Chemistry: (2-Propylcyclopentyl)methanamine hydrochloride is used as a building block in organic synthesis. It serves as an intermediate in the preparation of more complex molecules and can be used in the synthesis of pharmaceuticals and agrochemicals.

Biology: In biological research, this compound is used to study the effects of amine derivatives on biological systems. It can be used in the development of new drugs and in the investigation of biochemical pathways involving amines.

Medicine: The compound has potential applications in medicinal chemistry, particularly in the design and synthesis of new therapeutic agents. Its unique structure makes it a valuable candidate for drug development.

Industry: In the industrial sector, (2-Propylcyclopentyl)methanamine hydrochloride is used in the production of specialty chemicals and materials. It can be employed in the manufacture of polymers, resins, and other advanced materials.

Mechanism of Action

The mechanism of action of (2-Propylcyclopentyl)methanamine hydrochloride involves its interaction with specific molecular targets in biological systems. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight	CAS RN	Key Properties/Notes
(2-Phenylcyclopentyl)methanamine HCl	2-Phenyl	C₁₂H₁₈ClN	211.73	1864058-27-4	Room temperature storage; PubChem CID 121552434
(2-Methylcyclopentyl)methanamine HCl	2-Methyl	C₇H₁₄ClN	151.64	Not listed	Industrial-grade availability
(2,2-Dimethyl-1-phenylcyclopropyl)methanamine HCl	2,2-Dimethyl-1-phenyl	C₁₂H₁₈ClN	211.73	2060000-69-1	Cyclopropane backbone; high purity forms
[5-Methyl-2-(propan-2-yl)cyclohexyl]methanamine HCl	5-Methyl, 2-isopropyl	C₁₁H₂₂ClN	203.75	1212151-30-8	Cyclohexane ring; R&D use only
Diphenhydramine HCl	Diphenylmethoxy, dimethyl	C₁₇H₂₁NO·HCl	291.82	147-24-0	Ethanolamine derivative; pharmaceutical applications

Key Observations:

Substituent Effects: Phenyl groups (e.g., in (2-Phenylcyclopentyl)methanamine HCl) increase molecular weight (211.73 vs. Alkyl groups (methyl, propyl) reduce steric hindrance compared to phenyl, possibly improving solubility in polar solvents .

Ring Structure Variations :

• Cyclopropane derivatives (e.g., (2,2-Dimethyl-1-phenylcyclopropyl)methanamine HCl) exhibit unique strain and reactivity due to the three-membered ring, differing from cyclopentane or cyclohexane analogs .
• Cyclohexane-based compounds (e.g., [5-Methyl-2-(propan-2-yl)cyclohexyl]methanamine HCl) may offer conformational flexibility compared to cyclopentane .

Safety and Handling: Many amine hydrochlorides (e.g., (2S)-2,5-Diaminopentanamide dihydrochloride) lack full toxicological data, requiring precautions like avoiding inhalation or skin contact . Diphenhydramine HCl, a well-studied analog, is classified as an ethanolamine derivative with established pharmaceutical safety protocols .

Research and Application Insights

• Synthetic Utility : Cyclopentylmethanamine derivatives are often used as intermediates in drug discovery. For example, Enamine Ltd. lists similar compounds (e.g., (1-phenyl-1H-pyrazol-4-yl)methanamine HCl) for medicinal chemistry applications .
• Regulatory Status : Compounds like dimethylamine hydrochloride (C.A.S. #506–59–2) are regulated under frameworks such as EC1272/08, emphasizing hazard communication and handling standards .

Biological Activity

(2-Propylcyclopentyl)methanamine hydrochloride is a chemical compound with the molecular formula C9H20ClN. It is a hydrochloride salt derived from (2-Propylcyclopentyl)methanamine, and its biological activity has garnered attention for potential applications in medicinal chemistry and organic synthesis. This article delves into the biological activity of this compound, exploring its mechanisms, applications in research, and comparisons with similar compounds.

• Molecular Formula : C9H20ClN
• CAS Number : 1864015-30-4
• Synthesis : The synthesis typically involves the reaction of (2-Propylcyclopentyl)methanamine with hydrochloric acid under controlled conditions to form the hydrochloride salt.

The mechanism of action for (2-Propylcyclopentyl)methanamine hydrochloride involves its interaction with specific molecular targets within biological systems. It acts primarily as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways depend on the biological context in which the compound is utilized. Notably, it has been explored for its effects on:

• Receptor Binding : Modulating neurotransmitter receptors.
• Enzyme Interaction : Inhibiting or enhancing enzyme activity related to metabolic pathways.

Anticancer Potential

Research indicates that compounds similar to (2-Propylcyclopentyl)methanamine hydrochloride may exhibit anticancer properties through mechanisms such as inhibiting Raf kinase activity, which is crucial in cancer cell proliferation . The compound has been studied alongside other heterocyclic compounds for their potential therapeutic effects against various cancers.

Neuropharmacological Effects

The compound's structure suggests potential neuropharmacological applications, particularly in modulating neurotransmitter systems. Preliminary studies indicate that it could affect pathways associated with mood regulation and cognitive function.

Antimicrobial Properties

There is emerging evidence that (2-Propylcyclopentyl)methanamine hydrochloride may possess antimicrobial properties, making it a candidate for further exploration in drug development aimed at treating infections.

Comparative Analysis with Similar Compounds

A comparison of (2-Propylcyclopentyl)methanamine hydrochloride with structurally related compounds highlights its unique properties:

Compound Name	Structural Features	Notable Biological Activity
(2-Cyclopropylcyclopentyl)methanamine hydrochloride	Cyclopropyl group addition	Potentially enhanced receptor binding
(2-Butylcyclopentyl)methanamine hydrochloride	Butyl group addition	Varying solubility and reactivity
(2-Isopropylcyclopentyl)methanamine hydrochloride	Isopropyl group addition	Altered pharmacokinetics

The presence of the propyl group in (2-Propylcyclopentyl)methanamine hydrochloride may influence its solubility and interaction with biological targets compared to these similar compounds.

Case Studies and Research Findings

Recent studies have focused on the synthesis and characterization of (2-Propylcyclopentyl)methanamine hydrochloride, evaluating its biological activities through various assays:

• In Vitro Studies : Assays have demonstrated the compound's ability to inhibit specific cancer cell lines, indicating potential as an anticancer agent.
• Neurotransmitter Interaction Studies : Research has shown that this compound can modulate neurotransmitter systems, suggesting implications for mood disorders.
• Antimicrobial Testing : Preliminary tests indicate efficacy against certain bacterial strains, warranting further investigation into its use as an antimicrobial agent.